Cas no 37477-16-0 (Hydroxylamine, O-(1,1-dimethylethyl)-)

Hydroxylamine, O-(1,1-dimethylethyl)- structure
37477-16-0 structure
Product Name:Hydroxylamine, O-(1,1-dimethylethyl)-
CAS No:37477-16-0
MF:C4H11NO
MW:89.1362411975861
CID:1483720
PubChem ID:2777907
Update Time:2025-04-21

Hydroxylamine, O-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Hydroxylamine, O-(1,1-dimethylethyl)-
    • O-tert-butylhydroxylamine
    • DA-06346
    • O-tert-butyl-hydroxyamine
    • 37477-16-0
    • DTXSID90380707
    • O-t-butylhydroxylamine
    • CHEMBL1213747
    • N-(tert-butoxy)amine
    • AKOS006228261
    • O-(tert-butyl)hydroxylamine
    • Inchi: 1S/C4H11NO/c1-4(2,3)6-5/h5H2,1-3H3
    • InChI Key: KKVUFSINQFSJNK-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)N

Computed Properties

  • Exact Mass: 89.08413
  • Monoisotopic Mass: 89.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 37.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25
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